6-(piperidin-1-yl)-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)pyridazine-3-carboxamide

• IUPAC Name: 6-piperidin-1-yl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C19H20N6O3S2/c26-18(16-8-9-17(23-22-16)25-11-2-1-3-12-25)21-14-4-6-15(7-5-14)30(27,28)24-19-20-10-13-29-19/h4-10,13H,1-3,11-12H2,(H,20,24)(H,21,26)
• InChI Key: JJTBPQPVNTVWQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN=C(C=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4
• Molecular Formula: C19H20N6O3S2
• Molecular Weight: 444.5 g/mol

Description

6-(piperidin-1-yl)-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H20N6O3S2 and its molecular weight is 444.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity of Heterocyclic Compounds

• A study focused on the synthesis and biological activity of related compounds, including pyrazole and pyridazine derivatives, demonstrating their potential for analgesic, anti-inflammatory, and antimicrobial activities (Gein et al., 2019).

Antibacterial and Antitumor Applications 2. Another research explored the synthesis of arylazothiazole disperse dyes containing selenium, demonstrating their effectiveness in antimicrobial and antitumor activities, suggesting potential in medical applications (Khalifa et al., 2015).

Antimicrobial and Anti-Inflammatory Properties 3. The compound has been included in studies for developing novel antimicrobial agents. For instance, a study synthesized sulfonamido moiety-containing heterocyclic compounds for their antibacterial properties (Azab et al., 2013).

Antituberculosis Activity 4. A series of related compounds were evaluated for their antituberculosis activity and cytotoxicity, with some showing promise as inhibitors of Mycobacterium tuberculosis (Jeankumar et al., 2013).

Anti-Diabetic Drug Development 5. Studies have also explored the potential of pyridazine derivatives in developing anti-diabetic drugs. One such study synthesized triazolo-pyridazine-6-yl-substituted piperazines for evaluating their Dipeptidyl peptidase-4 (DPP-4) inhibition potentials, demonstrating their efficacy as anti-diabetic medications (Bindu et al., 2019).

Anticancer Research 6. Novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives were synthesized and evaluated for their anti-angiogenic and DNA cleavage activities, indicating potential as anticancer agents (Kambappa et al., 2017).